N-(1-Cyanocycloheptyl)-2-[3-(hydroxymethyl)pentan-3-ylamino]acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-[3-(hydroxymethyl)pentan-3-ylamino]acetamide
• InChI: InChI=1S/C16H29N3O2/c1-3-15(4-2,13-20)18-11-14(21)19-16(12-17)9-7-5-6-8-10-16/h18,20H,3-11,13H2,1-2H3,(H,19,21)
• InChI Key: OGTNRAJRCLBGIB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CO)NCC(=O)NC1(CCCCCC1)C#N
• Molecular Formula: C16H29N3O2
• Molecular Weight: 295.42 g/mol
• CAS No.: 1436101-02-8

Description

N-(1-Cyanocycloheptyl)-2-[3-(hydroxymethyl)pentan-3-ylamino]acetamide is a useful research compound. Its molecular formula is C16H29N3O2 and its molecular weight is 295.427. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antidepressant Biochemical Profile

A study on the novel bicyclic compound Wy-45,030, which might share some structural similarities with the compound , highlighted its neurochemical profile predictive of antidepressant activity. This compound, like tricyclic antidepressants, inhibits rat brain imipramine receptor binding and monoamine uptake, but without the common side-effects associated with tricyclic therapy, making it a potential candidate for antidepressant drug development (Muth et al., 1986).

Radioiodination for Imaging

Another study discussed the synthesis, characterization, and radioiodination of new dipeptide derivatives coupled with a pyridine moiety, showing potent antibacterial activity and potential as novel agents for lung perfusion scans. Such compounds, by virtue of their structure and bioactivity, contribute to the development of diagnostic tools and treatments in pulmonary medicine (Abdel-Bary et al., 2013).

Antimicrobial Applications

Research on antimetabolites produced by microorganisms led to the synthesis of compounds like N5-Hydroxy-2-methylarginine and N5-hydroxy-2-methylornithine, which are significant for their potential antimicrobial properties. These studies contribute to the understanding of natural antimicrobial agents and the synthesis of novel drugs (Maehr & Leach, 1978).

Immunomodulatory Effects

A novel carbocyclic muramyl dipeptide analogue was studied for its non-pyrogenic and immunomodulatory effects, showing potential in enhancing the maturation of lymphocytes and increasing the nonspecific resistance of mice against fungal infection. Such research aids in the development of immunomodulators for enhancing the body's defense mechanisms (Kikelj et al., 1998).